![molecular formula C12H16FNO5S B2858875 Tert-butyl N-[(3-fluorosulfonyloxyphenyl)methyl]carbamate CAS No. 2411254-06-1](/img/structure/B2858875.png)
Tert-butyl N-[(3-fluorosulfonyloxyphenyl)methyl]carbamate
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Overview
Description
Tert-butyl carbamates are a class of organic compounds that contain a carbamate functional group, where the nitrogen is bonded to a tert-butyl group . They are often used in organic synthesis due to their stability and ease of purification .
Synthesis Analysis
The synthesis of similar compounds often involves the reaction of an amine with an isocyanate . For example, the interaction of octafluorotoluene with tert-butylamine, followed by the oxidation of the formed tert-butylanilines with meta-chloroperoxybenzoic acid led to functionalized perfluorinated phenyl tert-butyl nitroxides .
Molecular Structure Analysis
The molecular structure of these compounds can be complex, depending on the specific substituents attached to the carbamate group . X-ray crystallography can be used to determine the exact structure .
Chemical Reactions Analysis
Tert-butyl carbamates can undergo a variety of chemical reactions, including hydrolysis, aminolysis, and alcoholysis . They can also participate in reactions involving the carbamate group, such as the formation of ureas and guanidines .
Physical And Chemical Properties Analysis
Tert-butyl carbamates generally have a high bond dissociation energy and limited accessibility . They are often solid at room temperature and have a camphor-like odor . They are miscible with water, ethanol, and diethyl ether .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
tert-butyl N-[(3-fluorosulfonyloxyphenyl)methyl]carbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16FNO5S/c1-12(2,3)18-11(15)14-8-9-5-4-6-10(7-9)19-20(13,16)17/h4-7H,8H2,1-3H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXIYHNIOMLLZHQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC1=CC(=CC=C1)OS(=O)(=O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16FNO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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